Cas no 748776-47-8 (N,N-DIETHYL-3-(4-ISOBUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-BENZENESULFONAMIDE)

• Product Name: N,N-DIETHYL-3-(4-ISOBUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-BENZENESULFONAMIDE
• CAS No: 748776-47-8
• MF: C₁₆H₂₄N₄O₂S₂
• MW: 368.517360687256
• CID: 844098
• PubChem ID: 2375953
• Update Time: 2025-11-06

N,N-DIETHYL-3-(4-ISOBUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-BENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• N,N-DIETHYL-3-(4-ISOBUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-BENZENESULFONAMIDE
• 748776-47-8
• N,N-diethyl-3-[4-(2-methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]benzene-1-sulfonamide
• HMS2668F14
• Z56851174
• N,N-diethyl-3-[4-(2-methylpropyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]benzenesulfonamide
• AKOS000116312
• J-523226
• N,N-Diethyl-3-(4-isobutyl-5-mercapto-4H-1,2,4-triazol-3-yl)benzenesulfonamide
• MLS000776155
• SMR000371157
• SR-01000035514
• CS-0219217
• SR-01000035514-1
• CHEMBL1415807
• EN300-03448
• G36143

• MDL： MFCD03653059
• Inchi： 1S/C16H24N4O2S2/c1-5-19(6-2)24(21,22)14-9-7-8-13(10-14)15-17-18-16(23)20(15)11-12(3)4/h7-10,12H,5-6,11H2,1-4H3,(H,18,23)
• InChI Key： LQUAGBSCHVJCFG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)C1=NNC(N1CC(C)C)=S)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 368.13406837g/mol
• Monoisotopic Mass: 368.13406837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 106Ų

Additional information on N,N-DIETHYL-3-(4-ISOBUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-BENZENESULFONAMIDE

Market Research and Analysis of N,N-DIETHYL-3-(4-ISOBUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-BENZENESULFONAMIDE

The compound N,N-DIETHYL-3-(4-ISOBUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-BENZENESULFONAMIDE (CAS No. 748776-47-8) has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This research brief aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the compound's potential as a bioactive agent, particularly in the context of anti-inflammatory and anti-cancer therapies. Its sulfonamide group and triazole ring structure contribute to its ability to interact with various biological targets, making it a promising candidate for further preclinical and clinical investigations.

The global demand for such specialized chemical entities is driven by the increasing focus on innovative drug discovery platforms and the need for high-quality intermediates in pharmaceutical synthesis. Key regions exhibiting strong demand include North America, Europe, and Asia-Pacific, with emerging markets in China and India showing rapid growth due to expanding pharmaceutical industries.

From a supply chain perspective, several international chemical manufacturers have established production capabilities for this compound, ensuring a steady supply to meet the growing research and development needs. However, challenges such as regulatory compliance and cost optimization remain critical factors influencing market dynamics.

In conclusion, N,N-DIETHYL-3-(4-ISOBUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-BENZENESULFONAMIDE represents a valuable asset in the chemical-pharmaceutical sector. Continued investment in research and development will be essential to unlock its full therapeutic potential and ensure its successful integration into future drug pipelines.